3,5-dimethyl-N-phenylbenzamide

• Molecular Formula: C15H15NO
• Molecular Weight: 225.28 g/mol
• IUPAC Name: 3,5-dimethyl-N-phenylbenzamide
• InChI: InChI=1S/C15H15NO/c1-11-8-12(2)10-13(9-11)15(17)16-14-6-4-3-5-7-14/h3-10H,1-2H3,(H,16,17)
• InChI Key: WRFPNJUNKDNSRM-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC=CC=C2)C

Description

3,5-dimethyl-N-phenylbenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DPNB and is a member of the benzamide family of compounds. DPNB has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of DPNB involves its inhibition of MAO. MAO is an enzyme that is involved in the breakdown of neurotransmitters such as dopamine, norepinephrine, and serotonin. By inhibiting MAO, DPNB can increase the levels of these neurotransmitters in the brain, leading to a range of physiological and behavioral effects.
Biochemical and Physiological Effects:
DPNB has been found to have a wide range of biochemical and physiological effects. Some of the most notable effects of DPNB include increased levels of neurotransmitters such as dopamine, norepinephrine, and serotonin, as well as increased levels of the hormone cortisol. DPNB has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPNB in lab experiments is its potent inhibition of MAO. This makes it a valuable tool for researchers studying the effects of neurotransmitters on behavior and physiology. However, one limitation of using DPNB is its potential toxicity. DPNB has been found to be toxic to certain cell types at high concentrations, which can limit its usefulness in some experiments.

Future Directions

There are several future directions for research on DPNB. One area of interest is the development of more potent and selective MAO inhibitors based on the structure of DPNB. Another area of interest is the investigation of the anti-inflammatory and antioxidant properties of DPNB, which could have potential applications in the treatment of various diseases. Additionally, there is interest in the use of DPNB as a tool for studying the role of neurotransmitters in various physiological and behavioral processes.

Synthesis Methods

The synthesis of DPNB is a multi-step process that involves several chemical reactions. The starting materials for the synthesis are 3,5-dimethylaniline and benzoyl chloride. The first step involves the reaction of 3,5-dimethylaniline with sodium hydroxide to form the corresponding sodium salt. This is followed by the reaction of the sodium salt with benzoyl chloride to form DPNB.

Scientific Research Applications

DPNB has been extensively studied for its potential applications in scientific research. One of the most notable applications of DPNB is in the field of neuroscience. DPNB has been found to be a potent inhibitor of the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as dopamine, norepinephrine, and serotonin. By inhibiting MAO, DPNB can increase the levels of these neurotransmitters in the brain, leading to a range of physiological and behavioral effects.